molecular formula C20H22N2O5 B13914516 3-[5-(3,3-Diethoxyprop-1-ynyl)-1-oxo-isoindolin-2-yl]piperidine-2,6-dione

3-[5-(3,3-Diethoxyprop-1-ynyl)-1-oxo-isoindolin-2-yl]piperidine-2,6-dione

Cat. No.: B13914516
M. Wt: 370.4 g/mol
InChI Key: HFQJBEOZJOSHPA-UHFFFAOYSA-N
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Description

3-[5-(3,3-Diethoxy-1-propyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione is a complex organic compound with a unique structure that includes a piperidinedione core and an isoindoline moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[5-(3,3-Diethoxy-1-propyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione typically involves multiple stepsThe reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

3-[5-(3,3-Diethoxy-1-propyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions often involve specific temperatures, pressures, and solvents to achieve the desired outcomes .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce more saturated compounds .

Scientific Research Applications

3-[5-(3,3-Diethoxy-1-propyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione has several scientific research applications:

Mechanism of Action

The mechanism of action of 3-[5-(3,3-Diethoxy-1-propyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

3-[5-(3,3-Diethoxy-1-propyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione is unique due to its combination of the isoindoline and piperidinedione moieties, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific research and industrial applications .

Properties

Molecular Formula

C20H22N2O5

Molecular Weight

370.4 g/mol

IUPAC Name

3-[6-(3,3-diethoxyprop-1-ynyl)-3-oxo-1H-isoindol-2-yl]piperidine-2,6-dione

InChI

InChI=1S/C20H22N2O5/c1-3-26-18(27-4-2)10-6-13-5-7-15-14(11-13)12-22(20(15)25)16-8-9-17(23)21-19(16)24/h5,7,11,16,18H,3-4,8-9,12H2,1-2H3,(H,21,23,24)

InChI Key

HFQJBEOZJOSHPA-UHFFFAOYSA-N

Canonical SMILES

CCOC(C#CC1=CC2=C(C=C1)C(=O)N(C2)C3CCC(=O)NC3=O)OCC

Origin of Product

United States

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